Cas no 1805627-55-7 (Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate)

• Product Name: Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate
• CAS No: 1805627-55-7
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4955546
• Update Time: 2025-07-20

Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)9-7(5-12)3-4-8(6-14)10(9)13(16)17/h3-4,14H,2,6H2,1H3
• InChI Key： WOMKHSBAWXLWOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C=CC(CO)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 0.8
• Topological Polar Surface Area: 116

Additional information on Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate

Research Briefing on Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate (CAS: 1805627-55-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate (CAS: 1805627-55-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its nitrobenzoate backbone and functionalized with cyano and hydroxymethyl groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate as a precursor in the synthesis of novel kinase inhibitors. Researchers utilized this compound to develop a series of derivatives with enhanced selectivity for protein kinases involved in cancer cell proliferation. The study demonstrated that modifications at the hydroxymethyl group could significantly alter the binding affinity and pharmacokinetic properties of the resulting inhibitors, offering a promising avenue for targeted cancer therapies.

In addition to its applications in oncology, recent research has investigated the compound's utility in antimicrobial drug development. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate derivatives with potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the nitro and cyano functional groups in mediating interactions with bacterial enzymes, suggesting a mechanism of action involving disruption of cell wall biosynthesis.

From a methodological perspective, advances in synthetic chemistry have enabled more efficient production of Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate and its derivatives. A recent protocol published in Organic Process Research & Development (2024) described an optimized two-step synthesis with improved yield (85%) and purity (>98%), addressing previous challenges in scalability. This development is particularly relevant for industrial applications, where cost-effective and sustainable production methods are critical.

Looking ahead, the unique structural features of Ethyl 6-cyano-3-hydroxymethyl-2-nitrobenzoate continue to inspire innovative research directions. Computational studies leveraging machine learning models have predicted additional bioactive derivatives, while ongoing in vivo studies aim to validate the therapeutic potential of existing compounds. As the chemical biology field evolves, this compound is poised to remain a valuable tool for drug discovery and development efforts targeting complex diseases.